Cas no 2149639-01-8 (EDANS C2 MALEIMIDE)

• Product Name: EDANS C2 MALEIMIDE
• CAS No: 2149639-01-8
• MF: C₁₆H₁₄N₂O₅S
• MW: 346.357762813568
• CID: 5544287
• Update Time: 2025-05-19

EDANS C2 MALEIMIDE Chemical and Physical Properties

Names and Identifiers

• EDANS C2 MALEIMIDE
• 1-Naphthalenesulfonic acid, 5-[[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]amino]-

• Inchi： 1S/C16H14N2O5S/c19-15-7-8-16(20)18(15)10-9-17-13-5-1-4-12-11(13)3-2-6-14(12)24(21,22)23/h1-8,17H,9-10H2,(H,21,22,23)
• InChI Key： WKXDQADHWPTVEC-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=C2C(C(NCCN3C(=O)C=CC3=O)=CC=C2)=CC=C1

Experimental Properties

• Density: 1.543±0.06 g/cm3(Predicted)
• pka: -0.26±0.40(Predicted)

Additional information on EDANS C2 MALEIMIDE

EDANS C2 MALEIMIDE (CAS No. 2149639-01-8): A Versatile Tool in Modern Chemical Biology and Drug Development

EDANS C2 MALEIMIDE, chemically identified by its CAS number 2149639-01-8, is a highly valuable compound in the realm of chemical biology and pharmaceutical research. This molecule, featuring a maleimide moiety combined with an EDANS (Ethyl 5-((2-ethoxyethyl)amino)-2,4-dimethyl-3-(2-nitrophenyl)benzothiazole-3-carboxylate) group, has garnered significant attention due to its unique reactivity and broad applicability in various biochemical assays and drug discovery processes.

The maleimide functional group is renowned for its ability to undergo Michael addition reactions with nucleophilic thiol groups, making it an indispensable tool for protein labeling, cross-linking, and biosensor development. In contrast, the EDANS moiety imparts additional properties that enhance the utility of this compound in specific applications. The combination of these features makes EDANS C2 MALEIMIDE a powerful reagent for researchers seeking to manipulate and study biological molecules with high precision.

In recent years, the field of chemical biology has seen remarkable advancements, largely driven by the development of innovative probes and reagents like EDANS C2 MALEIMIDE. This compound has been increasingly utilized in live-cell imaging studies, where its ability to covalently label proteins allows researchers to track dynamic processes within cells with exceptional fidelity. For instance, studies employing EDANS C2 MALEIMIDE have provided critical insights into protein-protein interactions and cellular signaling pathways, contributing to a deeper understanding of disease mechanisms.

The pharmaceutical industry has also benefited immensely from the use of EDANS C2 MALEIMIDE in drug discovery and development. Its applications span from high-throughput screening assays to the development of novel therapeutic agents. One notable area is the use of this compound in fragment-based drug design, where it serves as a linker molecule to connect fragments that exhibit promising biological activity. This approach has led to the identification of several lead compounds that are currently undergoing further optimization for clinical use.

Biosensor development is another domain where EDANS C2 MALEIMIDE plays a pivotal role. The ability of the maleimide group to react with cysteine residues in proteins allows for the creation of highly sensitive and selective biosensors. These devices are essential for detecting various biomolecules, including enzymes, antibodies, and small ligands, with applications ranging from medical diagnostics to environmental monitoring. The incorporation of the EDANS group further enhances the performance of these biosensors by improving their photophysical properties, enabling real-time monitoring of biological events.

The versatility of EDANS C2 MALEIMIDE is further highlighted by its use in protein engineering and molecular biology research. Researchers have leveraged this compound to create fusion proteins and to study protein conformational changes. The covalent labeling provided by EDANS C2 MALEIMIDE allows for precise control over protein function, enabling scientists to dissect complex biological systems with unprecedented detail. These studies have not only advanced our fundamental understanding of cellular processes but also provided new avenues for therapeutic intervention.

In conclusion, EDANS C2 MALEIMIDE (CAS No. 2149639-01-8) is a multifaceted compound with far-reaching implications in chemical biology and pharmaceutical research. Its unique combination of reactivity and functional properties makes it an indispensable tool for a wide range of applications, from basic research to drug development. As our understanding of biological systems continues to evolve, compounds like EDANS C2 MALEIMIDE will undoubtedly remain at the forefront of scientific innovation.